
Demethylbatatasin IV: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Demethylbatatasin IV

Cat. No.: B1214630 Get Quote

CAS Number: 113276-63-4

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Demethylbatatasin IV, a stilbenoid

found in various plant species, particularly within the Dioscorea genus (yams). This document

collates available scientific information regarding its chemical properties, biological activities,

and the methodologies used for its study. It is intended to serve as a valuable resource for

professionals engaged in natural product research, pharmacology, and drug development.

Chemical and Physical Properties
Demethylbatatasin IV, a bibenzyl derivative, is a member of the stilbenoid class of plant

secondary metabolites.[1][2] Its chemical structure and properties are fundamental to

understanding its biological function.

Table 1: Chemical and Physical Properties of Demethylbatatasin IV
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Property Value Reference(s)

CAS Number 113276-63-4 [2]

Molecular Formula C₁₄H₁₄O₃ [2]

Molecular Weight 230.26 g/mol [2]

IUPAC Name

5-[2-(2-

hydroxyphenyl)ethyl]benzene-

1,3-diol

[2]

Synonyms 2',3,5-Trihydroxybibenzyl [2]

Chemical Class Stilbenoid, Bibenzyl [1]

Appearance

Not explicitly reported, but

likely a solid at room

temperature.

Solubility Practically insoluble in water. [2]

Natural Sources and Biosynthesis
Demethylbatatasin IV is primarily isolated from the tubers of various yam species (Dioscorea

spp.), where it functions as a phytoalexin, a substance produced by plants as a defense

against pathogens.[1][2]

Table 2: Natural Sources of Demethylbatatasin IV

Plant Species Part of Plant Reference(s)

Dioscorea alata (Water Yam) Tuber [2]

Dioscorea batatas Tuber

Dioscorea opposita Tuber

As a phytoalexin, the biosynthesis of Demethylbatatasin IV in plants is induced by various

stress factors, particularly microbial infections.[3][4] The general signaling pathway for
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phytoalexin production involves the recognition of pathogen-associated molecular patterns

(PAMPs) by plant cell receptors, which triggers a downstream signaling cascade.
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Caption: General Phytoalexin Induction Pathway.

Biological Activities
Demethylbatatasin IV exhibits a range of biological activities, with its antifungal and

antioxidant properties being the most reported.

Antifungal Activity
As a phytoalexin, a key role of Demethylbatatasin IV is to protect the plant from fungal

pathogens. While specific Minimum Inhibitory Concentration (MIC) values for

Demethylbatatasin IV are not readily available in the reviewed literature, related bibenzyl

compounds from other plants have demonstrated significant antifungal effects. For instance,

other bibenzyls have shown MIC values against various fungi in the range of 16 to 512 µg/mL.

[5]

Antioxidant Activity
Stilbenoids are well-known for their antioxidant properties, and Demethylbatatasin IV is no

exception. Although specific IC50 values for Demethylbatatasin IV are not widely reported,

studies on extracts from Dioscorea species rich in phenolic compounds, including bibenzyls,

have shown potent radical scavenging activity.[6][7][8][9] For example, extracts of different

Dioscorea species have exhibited IC50 values in DPPH assays ranging from approximately 10

to over 100 µg/mL.[6]
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Table 3: Reported Biological Activities of Demethylbatatasin IV and Related Compounds

Activity
Compound/Ext
ract

Assay Result Reference(s)

Antifungal
Bibenzyls

(general)

Broth

microdilution

MIC: 16-512

µg/mL
[5]

Antioxidant
Dioscorea spp.

extracts

DPPH radical

scavenging

IC50: ~10 - >100

µg/mL
[6][7][9]

Experimental Protocols
Detailed experimental protocols for the extraction, isolation, and analysis of

Demethylbatatasin IV are not explicitly published. However, based on methodologies for

similar compounds from Dioscorea species, the following protocols can be considered

representative.

Extraction and Isolation
The following is a generalized workflow for the extraction and isolation of bibenzyls from

Dioscorea tubers.
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Caption: General Experimental Workflow.
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Detailed Methodology:

Sample Preparation: Fresh or air-dried tubers of a Dioscorea species are cleaned, peeled,

and ground into a fine powder.

Extraction: The powdered material is subjected to cold maceration with methanol at room

temperature for an extended period (e.g., 24-48 hours), with occasional agitation. This

process is typically repeated multiple times to ensure exhaustive extraction.[2]

Concentration: The combined methanolic extracts are filtered and concentrated under

reduced pressure using a rotary evaporator to yield a crude extract.

Fractionation: The crude extract can be further fractionated using liquid-liquid partitioning

with solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and n-butanol) to separate

compounds based on their polarity.

Chromatographic Purification: The fraction containing the bibenzyls (typically the ethyl

acetate fraction) is subjected to column chromatography. Silica gel is a common stationary

phase, with a gradient elution system of solvents like n-hexane and ethyl acetate. For more

refined separation, techniques like ZIC-HILIC (Zwitterionic Hydrophilic Interaction Liquid

Chromatography) may be employed.

Final Purification: Final purification to obtain Demethylbatatasin IV with high purity is often

achieved using preparative High-Performance Liquid Chromatography (HPLC).

Analytical Methods
High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a

powerful technique for the identification and quantification of Demethylbatatasin IV in plant

extracts.

Table 4: Representative HPLC-MS Parameters for Bibenzyl Analysis
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Parameter Description

HPLC System
A standard HPLC system with a binary pump,

autosampler, and column oven.

Column
A reversed-phase C18 column (e.g., 250 mm x

4.6 mm, 5 µm particle size).

Mobile Phase
A gradient elution of (A) water with 0.1% formic

acid and (B) acetonitrile with 0.1% formic acid.

Flow Rate Typically 0.5 - 1.0 mL/min.

Injection Volume 5 - 20 µL.

Column Temperature 25 - 35 °C.

MS Detector

An electrospray ionization (ESI) source coupled

to a triple quadrupole or time-of-flight (TOF)

mass spectrometer.

Ionization Mode
Negative or positive ion mode, depending on the

compound's characteristics.

Scan Mode
Full scan for identification and selected reaction

monitoring (SRM) for quantification.

Future Perspectives
Demethylbatatasin IV, as a naturally occurring stilbenoid with demonstrated biological

activities, holds potential for further investigation in the fields of agriculture and medicine.

Future research could focus on:

Quantitative Biological Evaluation: Determining the specific IC50 and MIC values of purified

Demethylbatatasin IV against a range of microbial pathogens and in various antioxidant

assays.

Mechanism of Action Studies: Elucidating the precise molecular mechanisms by which

Demethylbatatasin IV exerts its antifungal and antioxidant effects.
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In Vivo Studies: Evaluating the efficacy and safety of Demethylbatatasin IV in animal

models for various therapeutic applications.

Synthesis: Developing efficient synthetic routes to produce Demethylbatatasin IV and its

analogs for structure-activity relationship studies.

This technical guide serves as a foundational resource for researchers interested in

Demethylbatatasin IV. While there are still gaps in the scientific literature regarding this

specific compound, the information available for related bibenzyls provides a strong basis for

future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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